2-(2-(4-(3-chlorophenyl)piperazin-1-yl)-2-oxoethyl)benzo[d]isothiazol-3(2H)-one 1,1-dioxide

• IUPAC Name: 2-[2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl]-1,1-dioxo-1,2-benzothiazol-3-one
• InChI: InChI=1S/C19H18ClN3O4S/c20-14-4-3-5-15(12-14)21-8-10-22(11-9-21)18(24)13-23-19(25)16-6-1-2-7-17(16)28(23,26)27/h1-7,12H,8-11,13H2
• InChI Key: AWHFZQVRASSLJU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)CN3C(=O)C4=CC=CC=C4S3(=O)=O
• Molecular Formula: C19H18ClN3O4S
• Molecular Weight: 419.9 g/mol

Description

This compound is a complex organic molecule that contains a piperazine ring, which is a common feature in many pharmaceutical drugs. The presence of the benzo[d]isothiazol-3(2H)-one 1,1-dioxide group suggests that this compound may have some biological activity, but without specific studies, it’s hard to say for certain.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperazine ring and the introduction of the benzo[d]isothiazol-3(2H)-one 1,1-dioxide group. Unfortunately, without specific literature on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is quite complex. It contains a piperazine ring, a common feature in many pharmaceutical drugs, attached to a benzo[d]isothiazol-3(2H)-one 1,1-dioxide group.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the conditions and the reagents present. For example, the piperazine ring might undergo reactions with acids or bases, and the benzo[d]isothiazol-3(2H)-one 1,1-dioxide group might react with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the piperazine ring might make it more soluble in water, while the benzo[d]isothiazol-3(2H)-one 1,1-dioxide group might increase its reactivity.

Scientific Research Applications

PAK4 Inhibition for Anticancer Activity

The compound has been investigated as a p21-activated kinase 4 (PAK4) inhibitor. PAKs play crucial roles in cellular functions, including cell growth, apoptosis, and cytoskeleton regulation. Specifically, compounds derived from this structure have demonstrated potent inhibitory activity against PAK4, with half-maximal inhibitory concentrations (IC~50~) below 1 μM. .

Antiproliferative Activity Against A549 Cells

Compounds 8d and 9c have also shown significant antiproliferative activity against the A549 cell line. These derivatives inhibit cell cycle distribution, migration, and invasion of A549 cells. .

Future Directions

Future research on this compound could involve studying its synthesis, its physical and chemical properties, and its potential biological activities. It could also involve testing its toxicity and investigating potential applications in medicine or other fields.